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Compound of Interest

Compound Name: Dde-leu-OL

Cat. No.: B1461084 Get Quote

This technical guide provides a summary of the known properties of Dde-L-Leu-ol, a

biochemical compound relevant to researchers and professionals in the fields of proteomics

and drug development. Due to the limited availability of public-facing experimental data, this

document focuses on the fundamental molecular characteristics and the logical framework of

its potential applications.

Core Molecular Data
The fundamental quantitative data for Dde-L-Leu-ol is summarized below. This information is

crucial for any experimental design, including solution preparation and stoichiometric

calculations.

Property Value Source

Molecular Formula C₁₆H₂₇NO₃ [1]

Molecular Weight 281.39 g/mol [1]

Conceptual Framework for Application
Dde-L-Leu-ol is a derivative of the essential amino acid L-leucine. The "Dde" group (1-(4,4-

dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl) is a protecting group for amines. This suggests that

Dde-L-Leu-ol's primary utility lies in synthetic chemistry, particularly in peptide synthesis or

other applications where controlled modification of leucine is required.
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The diagram below illustrates the logical workflow for the application of a protected amino acid

derivative like Dde-L-Leu-ol in a research context, such as chemical biology or proteomics.
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Logical workflow for utilizing a protected amino acid.

Experimental Protocols
Detailed, peer-reviewed experimental protocols specifically citing the use of Dde-L-Leu-ol are

not readily available in the public domain. However, based on its chemical structure, its

application would likely follow standard procedures for solid-phase or solution-phase peptide

synthesis where the Dde protecting group is employed. The removal of the Dde group is

typically achieved under mild conditions, which allows for orthogonal protection strategies in

complex syntheses.

Signaling Pathways
There is currently no available research that implicates Dde-L-Leu-ol directly in any biological

signaling pathways. Its primary role is understood to be a synthetic building block rather than a

biologically active molecule in its protected form. The parent molecule, L-leucine, is known to

be involved in various metabolic pathways, most notably as an activator of the mTOR signaling

pathway, which is crucial for protein synthesis and cell growth. However, the modified nature of

Dde-L-Leu-ol would prevent it from interacting with these pathways in the same manner as free

L-leucine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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